Cas no 1212460-60-0 ((3S)-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: (3S)-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 1212460-60-0
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• MDL: MFCD09863527
• CID: 5231179
• Update Time: 2025-06-15

(3S)-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• (3S)-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylicacid
• (S)-2-(Methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-2-(methylsulfonyl)-, (3S)-

• MDL： MFCD09863527
• Inchi： 1S/C11H13NO4S/c1-17(15,16)12-7-9-5-3-2-4-8(9)6-10(12)11(13)14/h2-5,10H,6-7H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： IMIKNCFPHJZMGM-JTQLQIEISA-N
• SMILES： S(C)(N1CC2C=CC=CC=2C[C@H]1C(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 400
• XLogP3: 0.7
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on (3S)-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Introduction to (3S)-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS No. 1212460-60-0)

(3S)-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, identified by its CAS number 1212460-60-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class, a structural motif widely recognized for its biological activity and pharmacological relevance. The presence of a methanesulfonyl group at the 2-position and a carboxylic acid functionality at the 3-position introduces unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The (3S)-configuration of this molecule is particularly noteworthy, as stereochemistry plays a crucial role in determining the efficacy and safety of pharmaceutical compounds. The specific stereochemical arrangement at the 3-position influences the compound's interaction with biological targets, including enzymes and receptors. This aspect has been extensively studied in recent years, with researchers focusing on how stereochemical variations can modulate pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research aimed at developing novel therapeutics based on tetrahydroisoquinoline derivatives. These compounds have shown promise in various therapeutic areas, including neurology, oncology, and cardiovascular diseases. The methanesulfonyl group in (3S)-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid enhances its binding affinity to certain biological targets by increasing molecular rigidity and improving solubility. This feature makes it an attractive candidate for further exploration in drug design.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Tetrahydroisoquinoline derivatives have been implicated in the modulation of neurotransmitter systems, particularly those involving dopamine and serotonin. The (3S)-configuration enhances the compound's ability to interact with these systems, potentially leading to improved therapeutic outcomes. Preclinical studies have demonstrated that derivatives of this class exhibit neuroprotective and anti-inflammatory properties, which are highly relevant in conditions such as Parkinson's disease and Alzheimer's disease.

The carboxylic acid functionality at the 3-position provides an additional site for chemical modification, allowing for further derivatization to optimize pharmacological properties. This versatility has made (3S)-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid a popular scaffold for medicinal chemists. By introducing various substituents at different positions within the molecule, researchers can fine-tune its biological activity to target specific diseases more effectively.

Recent advancements in computational chemistry and molecular modeling have accelerated the discovery process for compounds like (3S)-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. These tools enable researchers to predict how different structural modifications will affect the compound's biological activity without the need for extensive experimental screening. This approach has significantly reduced the time and cost associated with drug development while improving the success rate of novel therapeutic candidates.

The synthesis of (3S)-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid presents unique challenges due to its complex stereochemistry. However, recent developments in asymmetric synthesis have made it more feasible to produce this compound in high enantiomeric purity. Techniques such as chiral auxiliaries and catalysts have enabled researchers to achieve high yields while maintaining stereochemical integrity. This progress is crucial for ensuring that subsequent preclinical and clinical studies are conducted with compounds that are chemically consistent and biologically active.

As interest in precision medicine grows, compounds like (3S)-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid are becoming increasingly important. These molecules offer the potential to be tailored to individual patient profiles based on genetic and molecular characteristics. By understanding how different populations metabolize and respond to these compounds, researchers can develop more personalized treatment strategies that maximize therapeutic benefits while minimizing adverse effects.

The future of (3S)-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid lies in its continued exploration as a lead compound for novel therapeutics. Ongoing research aims to uncover new biological targets and mechanisms of action associated with tetrahydroisoquinoline derivatives. Additionally, efforts are underway to optimize synthetic routes for large-scale production while maintaining high purity standards. These endeavors hold promise for bringing new treatments to market that address unmet medical needs across multiple therapeutic areas.